Cas no 2171726-06-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxyazetidin-1-yl)-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxyazetidin-1-yl)-5-oxopentanoic acid
• CAS No: 2171726-06-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6204077
• PubChem ID: 165535365
• Update Time: 2025-06-09

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxyazetidin-1-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxyazetidin-1-yl)-5-oxopentanoic acid
• 2171726-06-8
• EN300-1514133
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxyazetidin-1-yl)-5-oxopentanoic acid

• Inchi： 1S/C24H26N2O6/c1-31-15-12-26(13-15)23(29)21(10-11-22(27)28)25-24(30)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,27,28)
• InChI Key： UJWNVLXRKWLGSH-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxyazetidin-1-yl)-5-oxopentanoic acid

Professional Introduction to Compound with CAS No. 2171726-06-8 and Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxyazetidin-1-yl)-5-oxopentanoic Acid

Compound with the CAS number 2171726-06-8 and the product name 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxyazetidin-1-yl)-5-oxopentanoic acid represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests its utility in peptide synthesis and proteomics, while the azetidinone moiety introduces a cyclic amide functionality that is often explored for its bioactivity. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and recent applications in biomedical research.

The molecular structure of this compound is characterized by a five-membered lactone ring, which is a common motif in bioactive molecules due to its stability and ability to engage in hydrogen bonding interactions. The 4-amino group is further functionalized with an Fmoc moiety, making it a valuable intermediate in solid-phase peptide synthesis (SPPS). This modification enhances the compound's solubility and reactivity, facilitating its use in various chemical transformations. Additionally, the presence of a 3-methoxyazetidinyl side chain introduces an additional layer of complexity, which can influence both the pharmacokinetic and pharmacodynamic properties of derivatives derived from this scaffold.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those incorporating heterocyclic structures that mimic natural products or bioactive peptides. The compound described here fits into this category, as it combines elements that are known to enhance binding affinity and selectivity. For instance, the fluorenylmethoxycarbonyl group not only serves as a protecting group for amino acids during peptide synthesis but also contributes to the overall hydrophobicity of the molecule, which can be advantageous for membrane permeability. Similarly, the azetidinone ring has been extensively studied for its role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The Fmoc-amino group can be selectively removed under mild acidic conditions, allowing for controlled coupling with other building blocks in a peptide sequence. This property makes it particularly useful for constructing peptidomimetics that aim to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. Furthermore, the 3-methoxyazetidinyl side chain can be further modified through various chemical reactions, such as nucleophilic substitution or cyclization, to generate more complex derivatives with tailored biological activities.

Recent studies have highlighted the importance of fluorene-based derivatives in medicinal chemistry due to their favorable photophysical properties and metabolic stability. Compounds containing fluorenyl moieties have been reported to exhibit enhanced binding affinities when interacting with biological targets such as enzymes and receptors. In particular, the Fmoc group has become an indispensable tool in peptide chemistry, enabling efficient synthesis of complex peptide libraries for high-throughput screening. The combination of these features makes compound CAS No. 2171726-06-8 a promising candidate for further exploration in drug discovery programs.

The synthetic route to this compound involves multiple steps that showcase modern organic chemistry techniques. The construction of the five-membered lactone ring can be achieved through intramolecular cyclization reactions, often catalyzed by acid or base conditions. Subsequent functionalization with the fluorenylmethoxycarbonyl group requires careful selection of protecting groups and coupling reagents to ensure high yields and purity. The introduction of the 3-methoxyazetidinyl side chain typically involves nucleophilic addition reactions or reductive amination strategies, which are well-established in synthetic organic chemistry.

In conclusion, compound CAS No. 2171726-06-8 represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features, including the Fmoc-amino group, azetidinone ring, and 3-methoxyazetidinyl side chain, make it an attractive building block for developing novel therapeutic agents. Recent advances in synthetic methodologies and computational modeling have further enhanced our ability to design and optimize derivatives based on this scaffold. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.